3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97%

• IUPAC Name: 3,5-dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H3Cl2F3O3/c9-3-1-2(7(15)16)6(14)5(10)4(3)8(11,12)13/h1,14H,(H,15,16)
• InChI Key: KIXHBEIZHMJMFR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)C(F)(F)F)Cl)O)C(=O)O
• Molecular Formula: C8H3Cl2F3O3
• DSSTOX Substance ID: DTXSID50698658
• Molecular Weight: 275.01 g/mol
• CAS RN: 50343-81-2

Description

3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid (abbreviated as DCHTB) is a compound belonging to the family of carboxylic acids. It is a white, crystalline solid, with a molecular weight of 248.5 g/mol and a melting point of 75-77°C. DCHTB is used in a variety of scientific research applications, including synthesis and drug development.

Scientific Research Applications

3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of novel compounds, such as aryl amides, sulfonamides, and pyridines. It is also used as a starting material for the synthesis of drugs and other pharmaceutical agents. 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% has also been used in the synthesis of organic light-emitting diodes (OLEDs).

Mechanism of Action

3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% acts as a proton acceptor, allowing for the transfer of protons from one molecule to another. This proton transfer is essential for the synthesis of new molecules, as well as for the synthesis of drugs and other pharmaceutical agents.
Biochemical and Physiological Effects
3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% has been shown to have a variety of biochemical and physiological effects. In studies involving rats, 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% has been shown to inhibit the activity of the enzyme catechol-O-methyltransferase (COMT). This enzyme plays an important role in the metabolism of catecholamines, such as dopamine, epinephrine, and norepinephrine. In addition, 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% has been shown to inhibit the activity of the enzyme cytochrome P450 2D6 (CYP2D6). This enzyme plays an important role in the metabolism of drugs and other xenobiotics.

Advantages and Limitations for Lab Experiments

3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a high yield in the synthesis of new compounds. It is also relatively stable, with a shelf life of several months. However, 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% has some limitations for laboratory use. It is a corrosive compound and can cause skin irritation, so it should be handled with care. In addition, it is a highly reactive compound, and should be stored in a cool, dry place.

Future Directions

There are several potential future directions for research involving 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97%. One potential direction is to explore its potential applications in drug development. In particular, research could be conducted to investigate the potential of 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% as a drug delivery system. Additionally, research could be conducted to investigate the potential of 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% as a prodrug. This could involve the synthesis of novel compounds that are activated by 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97%, leading to increased potency and efficacy. Finally, research could be conducted to investigate the potential of 3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% for the synthesis of organic light-emitting diodes (OLEDs). This could involve the development of new chemistries for the synthesis of OLEDs, as well as the development of new materials for OLEDs.

Synthesis Methods

3,5-Dichloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, 97% can be synthesized in a two-step reaction. The first step involves the reaction of 3,5-dichlorobenzoic acid with trifluoromethanesulfonic anhydride in the presence of pyridine. The second step involves the reaction of the resulting intermediate with sodium hydroxide. The reaction yields a product with a yield of 97%.